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An in-depth analysis of the environmental footprint associated with the manufacturing of

"Bronze Red" pigments, focusing on Pigment Red 53:1. This guide provides researchers,

scientists, and drug development professionals with a comprehensive overview of the

production process, its environmental implications, quantitative data on waste streams, and

detailed experimental protocols for impact assessment.

The vibrant hue of "Bronze Red" pigments, predominantly identified as C.I. Pigment Red 53:1,

comes at an environmental cost. The manufacturing process, rooted in azo dye chemistry,

involves a series of chemical reactions and physical processes that consume significant

resources and generate various waste streams. This technical guide delves into the core of

"Bronze Red" pigment production to elucidate its environmental impact, offering a data-driven

perspective for professionals in research and development.

The Chemistry and Production of "Bronze Red"
(Pigment Red 53:1)
"Bronze Red," or Pigment Red 53:1, is a monoazo pigment. Its synthesis is a multi-step

process that begins with the diazotization of 2-amino-5-chloro-4-methylbenzenesulfonic acid

(CLT acid). This intermediate is then coupled with 2-naphthol. The resulting water-soluble dye

is subsequently precipitated as an insoluble pigment through a process called "laking," which

involves the use of a barium salt, typically barium chloride.[1] This final step is crucial for the

pigment's stability and color properties but also introduces environmental concerns related to

barium.
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The overall production workflow can be visualized as follows:

Figure 1: Production workflow for "Bronze Red" (Pigment Red 53:1).

Environmental Hotspots in the Production Lifecycle
The production of "Bronze Red" pigment presents several environmental challenges

throughout its lifecycle. A life cycle assessment (LCA) approach helps to identify the key stages

with the most significant environmental burden.

Raw Material Acquisition and Synthesis
The synthesis of the organic intermediates, CLT acid and 2-naphthol, and the inorganic

reactants like barium chloride, are energy-intensive processes that rely on petrochemical

feedstocks.[2] The environmental impact of this stage is associated with the carbon footprint of

the chemical industry.

Manufacturing Process
The core manufacturing process is a major contributor to the overall environmental impact,

primarily through:

Energy Consumption: The diazotization, coupling, and laking reactions, as well as the

subsequent drying of the pigment, require significant energy inputs in the form of electricity

and heat.[3]

Water Usage: Large volumes of water are used as a solvent in the reaction and for washing

the pigment.

Wastewater Generation: The process generates a considerable amount of wastewater

containing unreacted raw materials, byproducts, the dissolved azo dye intermediate, and a

significant concentration of inorganic salts, including barium.[4]

Solid Waste: The treatment of wastewater results in the generation of sludge, which is

contaminated with organic compounds and barium. This solid waste typically requires

disposal in landfills.[5]
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Air Emissions: Volatile organic compounds (VOCs) and other air pollutants may be released

during the synthesis and drying stages.

End-of-Life
Due to its very low water solubility, Pigment Red 53:1 is expected to partition to sludge in

wastewater treatment plants.[6] The ultimate fate of the pigment is often landfilling. While the

pigment itself is relatively stable, the long-term environmental impact of its presence in landfills,

particularly the potential for leaching of barium, is a concern.

Quantitative Environmental Data
While specific, publicly available life cycle inventory data for the production of "Bronze Red"

(Pigment Red 53:1) is scarce, the following tables provide an overview of key environmental

parameters based on available information and data from similar azo pigment production

processes.

Table 1: Estimated Inputs for the Production of 1 Tonne of "Bronze Red" Pigment
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Input Estimated Quantity Source/Notes

Raw Materials

2-Amino-5-chloro-4-

methylbenzenesulfonic acid

(CLT Acid)

~ 550 - 600 kg Stoichiometric calculation

2-Naphthol ~ 350 - 400 kg Stoichiometric calculation

Barium Chloride ~ 400 - 450 kg
Stoichiometric calculation for

laking

Hydrochloric Acid Variable Used in diazotization

Sodium Nitrite Variable Used in diazotization

Energy

Electricity 500 - 1500 kWh
Estimate for organic pigment

production

Thermal Energy (Steam) 5 - 15 GJ
Estimate for heating and

drying

Water

Process Water 50 - 150 m³
Estimate for azo dye synthesis

and washing

Table 2: Estimated Outputs and Emissions per Tonne of "Bronze Red" Pigment
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Output/Emission Estimated Quantity
Characteristics and
Environmental Impact

Wastewater 45 - 140 m³

High COD, BOD, and TDS.

Contains organic

intermediates, byproducts, and

barium salts. Toxic to aquatic

life.

Solid Waste (Sludge) 1 - 5 Tonnes (wet)

Contains organic pigment

residues and precipitated

barium salts. Typically

landfilled.

Air Emissions (VOCs) 5 - 20 kg

Released from solvent use and

drying processes. Contributes

to air pollution.

Product 1 Tonne
"Bronze Red" (Pigment Red

53:1)

Experimental Protocols for Environmental Impact
Assessment
To accurately assess the environmental impact of "Bronze Red" pigment production, a series

of standardized experimental protocols should be employed.

Wastewater Characterization and Toxicity Testing
A comprehensive analysis of the wastewater generated is crucial. This involves both chemical

and toxicological assessments.

Experimental Workflow for Wastewater Assessment:
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Wastewater Sample Collection

Physico-Chemical Analysis
(pH, COD, BOD, TDS, TSS)

Barium Concentration Analysis
(US EPA Method 200.7)

Analysis of Organic Intermediates
(HPLC, GC-MS)

Whole Effluent Toxicity (WET) Testing
(US EPA Methods)

Data Analysis & Impact Assessment

Daphnia sp. Acute Immobilisation Test
(OECD Guideline 202)

Click to download full resolution via product page

Figure 2: Experimental workflow for wastewater assessment.

Detailed Methodologies:

Physico-Chemical Analysis: Standard methods for the examination of water and wastewater

should be used to determine parameters such as pH, Chemical Oxygen Demand (COD),

Biochemical Oxygen Demand (BOD), Total Dissolved Solids (TDS), and Total Suspended

Solids (TSS).

Determination of Barium:

Method: US EPA Method 200.7, "Determination of Metals and Trace Elements in Water

and Wastes by Inductively Coupled Plasma-Atomic Emission Spectrometry."[7][8][9][10]

Principle: The aqueous sample is acidified and nebulized into a radio-frequency plasma.

The atoms are excited and emit light at characteristic wavelengths. The intensity of the

emitted light is proportional to the concentration of the element.

Sample Preparation: Acid digestion of the wastewater sample is typically required to

ensure all barium is in a soluble form for analysis.
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Analysis of Organic Intermediates and Byproducts:

Method: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-

Mass Spectrometry (GC-MS) are suitable techniques for identifying and quantifying

residual reactants (CLT acid, 2-naphthol) and organic byproducts in the wastewater.[11]

[12]

Procedure: This involves sample extraction, separation on a chromatographic column, and

detection and identification using a suitable detector (e.g., UV-Vis for HPLC, mass

spectrometer for GC-MS).

Aquatic Toxicity Assessment:

Method: OECD Test Guideline 202, "Daphnia sp., Acute Immobilisation Test."[13][14][15]

[16][17]

Principle: This test evaluates the acute toxicity of the wastewater to the freshwater

invertebrate Daphnia magna. Young daphnids are exposed to various concentrations of

the wastewater for 48 hours, and the concentration that causes immobilization in 50% of

the test organisms (EC50) is determined.

Procedure:

Prepare a series of dilutions of the wastewater sample.

Introduce a known number of young Daphnia magna (less than 24 hours old) into each

dilution and a control.

Incubate for 48 hours under controlled conditions (temperature, light).

Observe and record the number of immobilized daphnids at 24 and 48 hours.

Calculate the 48-hour EC50 value using appropriate statistical methods.

Whole Effluent Toxicity (WET) Testing: The US EPA also provides comprehensive manuals

for conducting WET tests, which can assess both acute and chronic toxicity to a variety of

aquatic organisms.[18][19][20]
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Solid Waste Analysis
The solid waste (sludge) generated from wastewater treatment should be analyzed for its

composition and potential for leaching of hazardous substances.

Logical Relationship for Solid Waste Assessment:

Solid Waste (Sludge) Sample Collection

Compositional Analysis
(Organic content, Barium concentration)

Toxicity Characteristic Leaching Procedure (TCLP)

Assessment for Landfill Disposal

Analysis of Leachate
(Barium, Organic compounds)

Click to download full resolution via product page

Figure 3: Logical relationship for solid waste assessment.

Detailed Methodologies:

Compositional Analysis: The sludge should be analyzed for its total organic content and the

concentration of barium. The analysis for barium can be performed using US EPA Method

200.7 after appropriate acid digestion of the solid sample.

Toxicity Characteristic Leaching Procedure (TCLP): This is a standard US EPA method

(Method 1311) used to determine if a solid waste is hazardous. It simulates the leaching that

a waste will undergo if disposed of in a landfill. The resulting leachate is then analyzed for

specific contaminants, in this case, primarily barium.
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Conclusion and Future Perspectives
The production of "Bronze Red" pigment (Pigment Red 53:1) has a discernible environmental

impact, primarily related to the generation of wastewater with high organic and inorganic loads,

significant energy consumption, and the production of solid waste. The presence of barium in

the waste streams is a key concern due to its toxicity to aquatic organisms.

Future research and development in this area should focus on several key aspects to mitigate

the environmental footprint of "Bronze Red" and similar azo pigments:

Green Chemistry Approaches: Investigating alternative, less hazardous raw materials and

developing more efficient catalytic processes to reduce waste generation.

Barium-Free Alternatives: Researching and developing alternative laking agents or even

entirely new red pigments that do not rely on heavy metals.

Advanced Wastewater Treatment: Implementing more effective and sustainable wastewater

treatment technologies to remove organic pollutants and recover or safely precipitate barium.

Life Cycle Assessment: Conducting comprehensive LCAs for specific "Bronze Red"

production facilities to identify and quantify environmental hotspots more accurately and

guide process optimization.

Waste Valorization: Exploring possibilities for the reuse or recycling of the solid waste

generated, moving towards a more circular economy model for pigment production.

By adopting a more sustainable and data-driven approach, the pigment industry can continue

to provide vibrant colors while minimizing its impact on the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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